2-(4-Methoxycarbonylphenyl)-5-aminobenztriazole

• Molecular Formula: C14H12N4O2
• Molecular Weight: 268.27 g/mol
• IUPAC Name: methyl 4-(5-aminobenzotriazol-2-yl)benzoate
• InChI: InChI=1S/C14H12N4O2/c1-20-14(19)9-2-5-11(6-3-9)18-16-12-7-4-10(15)8-13(12)17-18/h2-8H,15H2,1H3
• InChI Key: RKYXKNHKGMWPHF-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)N2N=C3C=CC(=CC3=N2)N

Description

2-(4-Methoxycarbonylphenyl)-5-aminobenztriazole is a useful research compound. Its molecular formula is C14H12N4O2 and its molecular weight is 268.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

the 2-(4-chlorocarbonylphenyl)-5-chlorocarbonylbenzotriazole used in Examples 1 to 9 was prepared in the following way: p-aminobenzoic acid methyl ester is diazotised in the customary manner and the diazo compound is coupled with m-phenylenediamine. The resulting crude azo dyestuff is oxidised in hot pyridine with Cu-II acetate to give 2-(4-methoxycarbonylphenyl)-5-aminobenztriazole with a melting point of 240° C, 135 g of this amine are dissolved in 375 ml of concentrated sulphuric acid and diazotised at 15° to 20° C with nitrosylsulphuric acid. The diazonium salt solution is discharged onto 2.5 kg of ice; the diazonium salt is filtered off and suspended in 800 ml of ice water. This suspension is added in small portions to a solution of 50 g of copper-I cyanide, 75 g of sodium cyanide, 500 ml of water and 250 ml of dimethylformamide. A brown product separates out, with vigorous evolution of gas, and this product can be purified by recrystallisation from o-dichlorobenzene and dimethylformamide; melting point 265° C, blue-fluorescent. The product has the formula ##STR16## and is subjected to alkaline saponification in aqueous glycol monomethyl ether. The product of the formula ##STR17## which melts at 146°-148° C is obtained by boiling in a large excess of thionyl chloride.